Cas no 834895-50-0 (Methanone, (4-chloro-3-methoxyphenyl)phenyl-)
834895-50-0 structure
Product Name:Methanone, (4-chloro-3-methoxyphenyl)phenyl-
CAS No:834895-50-0
MF:C14H11ClO2
MW:246.688943147659
CID:670547
PubChem ID:12179744
Update Time:2025-04-19
Methanone, (4-chloro-3-methoxyphenyl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-chloro-3-methoxyphenyl)phenyl-
- (4-chloro-3-methoxyphenyl)-phenylmethanone
- DTXSID00479358
- 834895-50-0
- SCHEMBL15906544
- AKOS018255716
-
- Inchi: 1S/C14H11ClO2/c1-17-13-9-11(7-8-12(13)15)14(16)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: YCEODVXNNRBYHI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1OC)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 246.0447573g/mol
- Monoisotopic Mass: 246.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Methanone, (4-chloro-3-methoxyphenyl)phenyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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